Cas no 4771-11-3 (3,4-Dinitro-1H-indole)

• Product Name: 3,4-Dinitro-1H-indole
• CAS No: 4771-11-3
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 1029322
• PubChem ID: 71710964
• Update Time: 2025-04-20

3,4-Dinitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3,4-Dinitro-1H-indole
• DTXSID30856658
• AKOS022171877
• 4771-11-3
• 3 pound not4-Dinitro-1H-indole

• Inchi： 1S/C8H5N3O4/c12-10(13)6-3-1-2-5-8(6)7(4-9-5)11(14)15/h1-4,9H
• InChI Key： YMCZFDBUKXCVOY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CNC2C=CC=C(C=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 207.02800565g/mol
• Monoisotopic Mass: 207.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų